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Compound of Interest

Compound Name: 3-(Cyclopentyloxy)benzaldehyde

Cat. No.: B1347504 Get Quote

Technical Guide: 3-
(Cyclopentyloxy)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and potential synthesis of 3-(Cyclopentyloxy)benzaldehyde. It also explores the biological

context of related compounds, offering insights for its application in research and drug

development.

Molecular Structure and Properties
3-(Cyclopentyloxy)benzaldehyde is an aromatic aldehyde characterized by a benzaldehyde

core with a cyclopentyloxy substituent at the meta position.

Molecular Structure
The structure of 3-(Cyclopentyloxy)benzaldehyde is represented by the following diagram:

2D structure of 3-(Cyclopentyloxy)benzaldehyde.

Quantitative Data Summary
The key physicochemical properties of 3-(Cyclopentyloxy)benzaldehyde are summarized in

the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₄O₂ [1]

Molecular Weight 190.24 g/mol

CAS Number 273722-75-1 [1]

Canonical SMILES O=Cc1cccc(OC2CCCC2)c1

Physical State Liquid [2]

Purity ≥95% [2]

MDL Number MFCD04037397 [1][2]

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3-
(Cyclopentyloxy)benzaldehyde is not readily available in the cited literature. However, a

plausible and common method for the synthesis of aryl ethers is the Williamson ether

synthesis. This reaction involves the deprotonation of a phenol to form a phenoxide, which then

acts as a nucleophile to attack an alkyl halide.

Proposed Synthesis: Williamson Ether Synthesis
The proposed synthesis of 3-(Cyclopentyloxy)benzaldehyde would involve the reaction of 3-

hydroxybenzaldehyde with a cyclopentyl halide (e.g., cyclopentyl bromide) in the presence of a

base.

Reaction Scheme:

3-Hydroxybenzaldehyde + Cyclopentyl bromide --(Base)--> 3-(Cyclopentyloxy)benzaldehyde

General Experimental Protocol
The following is a general protocol for the Williamson ether synthesis, adapted for the synthesis

of 3-(Cyclopentyloxy)benzaldehyde.

Reagents and Materials:
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3-Hydroxybenzaldehyde

Cyclopentyl bromide

Potassium carbonate (K₂CO₃) or another suitable base

Acetone or Dimethylformamide (DMF) as the solvent

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Standard glassware for workup and purification

Procedure:

1. To a round-bottom flask, add 3-hydroxybenzaldehyde and the solvent (e.g., acetone).

2. Add a molar excess of the base (e.g., 1.5 equivalents of potassium carbonate).

3. Stir the mixture at room temperature for 30 minutes to facilitate the formation of the

phenoxide.

4. Add cyclopentyl bromide (1.1 to 1.2 equivalents) to the reaction mixture.

5. Attach a reflux condenser and heat the mixture to reflux. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

6. After the reaction is complete, cool the mixture to room temperature.

7. Filter the solid base and wash it with the solvent.
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8. Remove the solvent from the filtrate using a rotary evaporator.

9. The crude product can be purified by extraction and column chromatography.

Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with

water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel using an appropriate

eluent system (e.g., a mixture of hexane and ethyl acetate).

Characterization:

The structure and purity of the final product should be confirmed by analytical techniques

such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the proposed experimental workflow for the synthesis of 3-
(Cyclopentyloxy)benzaldehyde via Williamson ether synthesis.
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Reaction Setup

Workup

Purification

Dissolve 3-Hydroxybenzaldehyde
in Acetone/DMF

Add Base (e.g., K₂CO₃)

Stir for Phenoxide Formation

Add Cyclopentyl Bromide

Heat to Reflux

Cool to Room Temperature

Filter Solid Base

Solvent Evaporation

Extraction with Organic Solvent and Water

Drying and Concentration

Column Chromatography

Characterization (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

